Cas no 2227685-59-6 (rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227685-59-6
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 6269079
• PubChem ID: 165692932
• Update Time: 2025-06-13

rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine
• 2227685-59-6
• rac-[(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1799252

• Inchi： 1S/C12H15FN2O2/c1-12(2)9(6-14)11(12)8-5-7(15(16)17)3-4-10(8)13/h3-5,9,11H,6,14H2,1-2H3/t9-,11-/m0/s1
• InChI Key： IKTLVWOLRDHMQV-ONGXEEELSA-N
• SMILES： FC1=CC=C(C=C1[C@H]1[C@H](CN)C1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227685-59-6)

The compound rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227685-59-6) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl and nitrophenyl moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

One of the key reasons for the growing attention toward rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine is its stereochemical complexity. The presence of both (1R,3R) and racemic forms allows for diverse interactions with biological targets, a feature highly sought after in asymmetric synthesis and chiral catalysis. Recent studies highlight its potential as a building block for small-molecule therapeutics, especially in targeting G-protein-coupled receptors (GPCRs) and ion channels.

In the realm of organic chemistry, this compound is often discussed in conjunction with structure-activity relationship (SAR) studies. The 2,2-dimethylcyclopropyl core contributes to its metabolic stability, while the nitro and fluoro substituents enhance its electronic properties, making it a candidate for photoaffinity labeling and proteomics research. These attributes align with current trends in precision medicine and targeted drug delivery.

From a synthetic perspective, rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine poses intriguing challenges due to its cyclopropane ring strain and steric hindrance. Chemists are investigating novel cross-coupling reactions and catalytic asymmetric hydrogenation methods to optimize its production. Such advancements are critical for scaling up its use in high-throughput screening (HTS) and combinatorial chemistry.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are evaluating biodegradable alternatives for its synthesis, focusing on solvent-free conditions and catalytic efficiency. These efforts resonate with the broader push toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, rac-(1R,3R)-3-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227685-59-6) represents a versatile scaffold with multifaceted applications. Its integration into drug design, material science, and catalysis underscores its importance in modern chemistry. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.